Cas no 2268-79-3 (6-Methyl-2-mercaptobenzothiazole)
2268-79-3 structure
Product Name:6-Methyl-2-mercaptobenzothiazole
CAS No:2268-79-3
MF:C8H7NS2
MW:181.27787899971
MDL:MFCD07774732
CID:42706
PubChem ID:7060852
Update Time:2025-04-18
6-Methyl-2-mercaptobenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Methyl-2-mercaptobenzothiazole
- 6-Methyl-2-benzothiazolethiol
- 6-Methyl-2(3H)-benzothiazolethione
- 6-methyl-3H-1,3-benzothiazole-2-thione
- 6-Methylbenzo[d]thiazole-2-thiol
- 2-mercapto-6-methylbenzothiazole
- 2-Mercapto-6-methylbenzthiazole
- 6-methyl-1,3-benzothiazole-2-thiol
- 6-methyl-3H-benzothiazole-2-thione
- 6-methylbenzothiazole-2-thiol
- FC0635
- AK160955
- 6-methyl-2,3-dihydro-1,3-benzothiazole-2-thione
- 2-mercapto-6-methyl-benzothiazole
- EBD19628
- STL301553
- FCH856565
- 2(3H)-Benzothiazolethione,6-methyl-
- AB42352
- M
- 2268-79-3
- CS-0061342
- 6-methyl-3H-1, 3-benzothiazole-2-thione
- W17074
- DTXSID40427651
- 6-Methyl-2-merkaptobenzothiazol
- CHEMBL568738
- AKOS005206611
- SCHEMBL1771426
- 6-Methyl-2-benzothiazolethiol; 6-Methyl-2(3H)-benzothiazolethione;6-Methylbenzo[d]thiazole-2-thiol
- SCHEMBL11478869
- EN300-673324
- MFCD07774732
- A878471
- DS-9812
- KECHYAFVYLLNCH-UHFFFAOYSA-N
-
- MDL： MFCD07774732
- Inchi： 1S/C8H7NS2/c1-5-2-3-6-7(4-5)11-8(10)9-6/h2-4H,1H3,(H,9,10)
- InChI Key： KECHYAFVYLLNCH-UHFFFAOYSA-N
- SMILES： S1C(NC2C=CC(C)=CC1=2)=S
Computed Properties
- Exact Mass: 181.00200
- Monoisotopic Mass: 181.00199157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 69.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.39
- Melting Point: 183 ºC
- Boiling Point: 323 ºC
- Flash Point: 149 ºC
- Refractive Index: 1.743
- PSA: 79.93000
- LogP: 2.89340
- Vapor Pressure: No data available
6-Methyl-2-mercaptobenzothiazole Security Information
- Signal Word：Warning
- Hazard Statement： H317
- Warning Statement： P261-P280
- Safety Instruction： H303+H313+H333
- Storage Condition：Inert atmosphere,2-8°C
6-Methyl-2-mercaptobenzothiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methyl-2-mercaptobenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160112-1g |
6-Methylbenzo[d]thiazole-2-thiol |
2268-79-3 | 95% | 1g |
$153 | 2021-06-17 | |
| Chemenu | CM160112-5g |
6-Methylbenzo[d]thiazole-2-thiol |
2268-79-3 | 95% | 5g |
$421 | 2021-06-17 | |
| Chemenu | CM160112-10g |
6-Methylbenzo[d]thiazole-2-thiol |
2268-79-3 | 95% | 10g |
$673 | 2021-06-17 | |
| Ambeed | A264396-250mg |
6-Methylbenzo[d]thiazole-2-thiol |
2268-79-3 | 95% | 250mg |
$11.0 | 2025-02-21 | |
| Ambeed | A264396-1g |
6-Methylbenzo[d]thiazole-2-thiol |
2268-79-3 | 95% | 1g |
$18.0 | 2025-02-21 | |
| Ambeed | A264396-5g |
6-Methylbenzo[d]thiazole-2-thiol |
2268-79-3 | 95% | 5g |
$88.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DC374-200mg |
6-Methyl-2-mercaptobenzothiazole |
2268-79-3 | 95+% | 200mg |
107.0CNY | 2021-07-12 | |
| TRC | M241855-10mg |
6-Methyl-2-mercaptobenzothiazole |
2268-79-3 | 10mg |
$ 205.00 | 2022-06-04 | ||
| TRC | M241855-25mg |
6-Methyl-2-mercaptobenzothiazole |
2268-79-3 | 25mg |
$ 415.00 | 2022-06-04 | ||
| TRC | M241855-50mg |
6-Methyl-2-mercaptobenzothiazole |
2268-79-3 | 50mg |
$ 660.00 | 2022-06-04 |
6-Methyl-2-mercaptobenzothiazole Related Literature
-
Chunqing Lou,Ning Zhu,Ronghua Fan,Hailong Hong,Limin Han,Jianbin Zhang,Quanling Suo Green Chem. 2017 19 1102
2268-79-3 (6-Methyl-2-mercaptobenzothiazole) Related Products
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